Cas no 332898-05-2 ((4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid)

• Product Name: (4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid
• CAS No: 332898-05-2
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• CID: 3046137
• PubChem ID: 1930276
• Update Time: 2025-04-21

(4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid Chemical and Physical Properties

Names and Identifiers

• (4-Amino-5-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• HMS1680P14
• 2-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 332898-05-2
• [(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• AKOS000301395
• BAS 01156965
• 2-((4-Amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• [(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• STK541897
• 2-((4-Amino-5-methyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• [(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio]acetic acid
• (4-Amino-5-methyl-4H-1,2,4triazol-3-ylsulfanyl)-aceticacid

• MDL： MFCD01049001
• Inchi： 1S/C5H8N4O2S/c1-3-7-8-5(9(3)6)12-2-4(10)11/h2,6H2,1H3,(H,10,11)
• InChI Key： SMVVDLCFRZJOSF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C)N1N

Computed Properties

• Exact Mass: 188.03679668Da
• Monoisotopic Mass: 188.03679668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers